Cas no 2137419-73-7 (Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl]-)

• Product Name: Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl]-
• CAS No: 2137419-73-7
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 5267857
• Update Time: 2025-05-30

Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl]- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl]-

• Inchi： 1S/C15H24N2O/c1-4-11(3)14(16)15(18)17-13(5-2)12-9-7-6-8-10-12/h6-11,13-14H,4-5,16H2,1-3H3,(H,17,18)/t11?,13-,14?/m1/s1
• InChI Key： WXNKVXIXJCMNSK-HRDQMINSSA-N
• SMILES： C(N[C@@H](C1=CC=CC=C1)CC)(=O)C(N)C(C)CC

Additional information on Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl]-

Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl] (CAS No. 2137419-73-7)

Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl] is a compound with the CAS registry number 2137419-73-7. This compound belongs to the class of amides and is characterized by its unique structure, which includes an amino group, a methyl group, and a phenylpropyl substituent. The compound's stereochemistry is defined by the (1R) configuration at the chiral center of the phenylpropyl group. This structure contributes to its potential applications in various fields, including pharmaceuticals and materials science.

Recent studies have highlighted the importance of chiral amides like this compound in asymmetric synthesis. The presence of a chiral center in the phenylpropyl group makes it a valuable building block for constructing complex molecules with high enantioselectivity. Researchers have explored its use in peptide synthesis and as a precursor for bioactive compounds. For instance, its ability to form stable amide bonds makes it suitable for constructing peptide libraries, which are essential in drug discovery.

The synthesis of Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl] involves multi-step reactions that require precise control over stereochemistry. One common approach involves the alkylation of an amino acid derivative followed by amide bond formation. The stereochemical outcome is influenced by the choice of reagents and reaction conditions, emphasizing the need for optimization in industrial settings.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. Its solubility profile is advantageous for applications in organic synthesis where precise control over reaction conditions is necessary.

Biological studies have shown that Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl] has moderate inhibitory activity against certain enzymes, making it a candidate for further exploration in medicinal chemistry. Its structure suggests potential interactions with protein targets that could be exploited for therapeutic purposes.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research indicates that it undergoes hydrolysis under specific pH conditions, highlighting the importance of proper waste management practices in industrial settings.

In conclusion, Pentanamide, 2-amino-3-methyl-N-[(1R)-1-phenylpropyl] (CAS No. 2137419-73) is a versatile compound with promising applications across multiple disciplines. Its unique structure and stereochemical properties make it a valuable tool in organic synthesis and drug discovery. Continued research into its synthesis, properties, and biological activity will undoubtedly unlock new opportunities for its use in various industries.